Cas no 137267-48-2 (5-isopropyl-2-methylthiazole-4-carboxylic acid)

• Product Name: 5-isopropyl-2-methylthiazole-4-carboxylic acid
• CAS No: 137267-48-2
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD20535478
• CID: 1243993
• PubChem ID: 15093944
• Update Time: 2025-04-20

5-isopropyl-2-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-methyl-5-(1-methylethyl)-
• STL248648
• SCHEMBL1431563
• AJPHVIIYUJWTMG-UHFFFAOYSA-N
• 137267-48-2
• 2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
• 5-Isopropyl-2-methylthiazole-4-carboxylicacid
• AKOS022703952
• 2-Methyl-5-(1-methylethyl)-1,3-thiazole-4-carboxylic acid
• 5-ISOPROPYL-2-METHYL-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-methyl-5-propan-2-yl-1,3-thiazole-4-carboxylic acid
• 5-isopropyl-2-methylthiazole-4-carboxylic acid
• VS-11853
• BBL033169
• MFCD20535478

• MDL： MFCD20535478
• Inchi： 1S/C8H11NO2S/c1-4(2)7-6(8(10)11)9-5(3)12-7/h4H,1-3H3,(H,10,11)
• InChI Key： AJPHVIIYUJWTMG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C(C)C

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 306.3±30.0 °C at 760 mmHg
• Flash Point: 139.1±24.6 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-isopropyl-2-methylthiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives